Cas no 1705245-52-8 (2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1705245-52-8
• MF: C₁₇H₁₉NO₂S₂
• MW: 333.468261957169
• CID: 5366424
• Update Time: 2025-05-20

2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone
• 2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C17H19NO2S2/c19-17(13-20-14-5-2-1-3-6-14)18-9-8-16(22-12-10-18)15-7-4-11-21-15/h1-7,11,16H,8-10,12-13H2
• InChI Key： XWGQUPQDCBXMFE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2SC=CC=2)SCC1)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

Exploring the Potential of 2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705245-52-8) in Modern Research

The compound 2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705245-52-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. With the increasing demand for novel bioactive molecules, this compound stands out as a promising candidate for further exploration. Its molecular framework, combining a thiophene ring and a 1,4-thiazepane core, offers versatility in drug design and development.

One of the key reasons researchers are drawn to CAS No. 1705245-52-8 is its potential role in targeting specific biological pathways. The integration of a phenoxy group and a thiophene moiety suggests possible interactions with enzymes or receptors involved in inflammation and metabolic disorders. Recent studies have highlighted the importance of such heterocyclic compounds in developing next-generation therapeutics, aligning with the growing interest in personalized medicine and precision drug delivery systems.

In the context of material science, 2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one could contribute to advancements in organic electronics. The thiophene component is known for its conductive properties, making it a valuable building block for organic semiconductors and photovoltaic materials. As the world shifts toward sustainable energy solutions, this compound may play a role in the development of more efficient solar cells or flexible electronic devices.

Another area of interest is the compound's potential application in agrochemical research. The combination of its 1,4-thiazepane backbone and phenoxy side chain could lead to the discovery of new crop protection agents. With the global focus on food security and sustainable agriculture, researchers are actively exploring innovative chemical solutions to enhance crop yields while minimizing environmental impact.

The synthesis and characterization of CAS No. 1705245-52-8 also present exciting challenges for organic chemists. Its complex structure requires sophisticated synthetic strategies, which could inspire new methodologies in heterocyclic chemistry. This aligns with the broader scientific community's pursuit of greener and more efficient synthetic routes, a topic frequently searched in academic and industrial circles.

From a commercial perspective, the compound's uniqueness positions it as a valuable intermediate for specialty chemicals. Pharmaceutical companies and research institutions may find 2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one particularly useful for patentable drug candidates or proprietary material formulations. Its potential intellectual property value makes it a subject of interest in innovation-driven markets.

As research into CAS No. 1705245-52-8 continues, its safety profile and environmental compatibility will be critical factors determining its broader adoption. Current trends in chemical research emphasize the importance of assessing compounds for their biodegradability and eco-toxicity early in the development process. This reflects the growing societal demand for sustainable and environmentally friendly chemical solutions.

Looking ahead, the scientific community anticipates more detailed studies on the pharmacological activities and material properties of 2-phenoxy-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one. With advancements in computational chemistry and high-throughput screening, researchers can better predict and optimize its performance for specific applications. This compound exemplifies how innovative molecular design can address contemporary challenges across multiple scientific disciplines.